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Compound of Interest

Compound Name: 3-(Hydroxymethyl)isonicotinic acid

CAS No.: 81113-13-5

Cat. No.: B1626736

Get Quote

Executive Chemical Profile
Before disposal, you must verify the exact isomer. This compound is structurally distinct from its

common analogs (e.g., 3-hydroxyisonicotinic acid), which alters its reactivity profile.
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Parameter Specification Critical Note

Chemical Name
3-(Hydroxymethyl)isonicotinic

acid

Do not confuse with 2-

(Hydroxymethyl) or 3-Hydroxy

analogs.

CAS Number 81113-13-5 Verify against container label.

Formula C₇H₇NO₃ MW: 153.14 g/mol

Physical State Solid (Powder) Hygroscopic; store desicated.

Acidity/Basicity Amphoteric
Contains both basic Pyridine N

and acidic -COOH.

Reactivity Primary Alcohol Group

Incompatible with Strong

Oxidizers (e.g., KMnO₄,

Chromic acid).

Why This Matters:
The amphoteric nature of this molecule means it can buffer aqueous solutions, potentially

masking pH changes in waste streams. The hydroxymethyl group at position 3 is susceptible to

oxidation; mixing this waste with strong oxidizing agents (like nitric acid waste) can generate

heat or unstable intermediates.

Hazard Identification & PPE
Treat as a Hazardous Chemical Intermediate. While specific toxicology data for this isomer is

limited, it follows the hazard profile of pyridine-carboxylic acid derivatives.

GHS Classification (Inferred):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

RCRA Classification (USA):
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Not P-listed or U-listed specifically.

Waste Code: Non-regulated organic solid (unless mixed with listed solvents).

Recommendation: Dispose of as Hazardous Chemical Waste (Incineration) to ensure

complete destruction of the pyridine ring.

Required PPE
Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume

hood.

Dermal: Nitrile gloves (0.11 mm minimum thickness).

Ocular: Chemical splash goggles (ANSI Z87.1).

Waste Segregation Logic
Proper segregation prevents "cocktail" reactions in waste drums.

Do NOT Mix With:

Oxidizing Acids: Nitric acid, Perchloric acid (Risk: Exothermic oxidation of alcohol group).

Reactive Metals: Sodium, Potassium (Risk: Hydrogen gas evolution from -COOH and -

OH).

Acceptable Co-Disposal:

Other non-halogenated organic solids.

Pyridine derivatives.[1][2][3][4][5]

Weak organic acids.

Disposal Workflows
Workflow A: Solid Waste (Primary Route)
Best for: Expired reagents, synthesis byproducts, contaminated solids.
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Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.

Constituents: "3-(Hydroxymethyl)isonicotinic acid, Solid."

Hazards: Check "Irritant" and "Toxic."[4]

Packing: Double-bag the solid in clear polyethylene bags before placing it in the drum to

minimize dust generation during final incineration.

Workflow B: Liquid Waste (Solutions)
Best for: HPLC waste, mother liquors, reaction mixtures.

Check pH: Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize

slowly to prevent heat generation in the waste container.

Solvent Compatibility:

Aqueous Solutions: Collect in "Aqueous Waste" carboys.

Organic Solvents: Collect in "Non-Halogenated Organic" carboys (unless chlorinated

solvents were used).

Precipitation Risk: As an amphoteric solid, it may precipitate if the waste stream pH shifts.

Ensure the waste container is not filled >90% to allow for agitation if needed.

Visual Decision Aids
Diagram 1: Waste Stream Selection Logic
This decision tree guides you to the correct waste container based on the physical state of the

material.
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Start: Material to Dispose

Physical State?

Solid / Powder Liquid / Solution

Is it Pure or Mixture? Primary Solvent?

Solid Chemical Waste
(HDPE Drum)

Pure Chemical

Sharps Container
(If needles/glass)

Contaminated Glass

Organic Solvent Waste
(Non-Halogenated)

Methanol/Ethanol/DMSO

Aqueous Waste
(Check pH)

Water/Buffers

Halogenated Waste
(If DCM/Chloroform used)

Chlorinated Solvents

Click to download full resolution via product page

Caption: Logical flow for selecting the compliant waste stream based on physical state and

solvent composition.

Diagram 2: Spill Response Protocol
Immediate actions to take in the event of a benchtop spill.

Spill Detected Assess Volume & Hazard
(Is it > 100g?)

Evacuate Lab
Call EHSMajor Spill (>100g)

Don PPE:
Gloves, Goggles, N95

Minor Spill (<100g)
Containment:

Cover with absorbent pads
Cleanup:

Sweep (Solids) or Wipe (Liquids)
Decontamination:

Wash area with soap & water
Disposal:

Place all debris in HazWaste bag

Click to download full resolution via product page
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Caption: Step-by-step response for minor laboratory spills (<100g) ensuring personnel safety.

Regulatory & Compliance Notes
US EPA: While not a listed waste, the "Cradle-to-Grave" responsibility (RCRA) requires you

to characterize the waste. The safest characterization is Class 9 Miscellaneous Hazardous

Material during transport if not mixed with other hazards.

Incineration: The preferred destruction method is rotary kiln incineration. The pyridine ring is

stable and resistant to biological degradation in standard wastewater treatment. Do not flush

down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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